Cas no 403477-58-7 (L-Proline, 1-(2-cyanoethyl)-, methyl ester (9CI))

• Product Name: L-Proline, 1-(2-cyanoethyl)-, methyl ester (9CI)
• CAS No: 403477-58-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 925659
• PubChem ID: 11344382
• Update Time: 2025-04-19

L-Proline, 1-(2-cyanoethyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(2-cyanoethyl)-, methyl ester (9CI)
• 403477-58-7
• (S)-Methyl 1-(2-cyanoethyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C9H14N2O2/c1-13-9(12)8-4-2-6-11(8)7-3-5-10/h8H,2-4,6-7H2,1H3/t8-/m0/s1
• InChI Key： GQYOEHUBVUFLPY-QMMMGPOBSA-N
• SMILES： O(C)C([C@@H]1CCCN1CCC#N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.3Ų